Cas no 2680536-76-7 (3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride)

• Product Name: 3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride
• CAS No: 2680536-76-7
• MF: C₁₂H₂₀Cl₂N₂
• MW: 263.206601142883
• MDL: MFCD34186537
• CID: 5415858
• PubChem ID: 165943126
• Update Time: 2025-10-22

3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5086480443
• 3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride
• EN300-28309201
• 2680536-76-7
• 3-Pyridinemethanamine, α-(2-cyclobutylethyl)-, hydrochloride (1:2)

• MDL： MFCD34186537
• Inchi： 1S/C12H18N2.2ClH/c13-12(7-6-10-3-1-4-10)11-5-2-8-14-9-11;;/h2,5,8-10,12H,1,3-4,6-7,13H2;2*1H
• InChI Key： CPQXEOHXTJTEQL-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(CCC1CCC1)N.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 262.1003540g/mol
• Monoisotopic Mass: 262.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride

Comprehensive Overview of 3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride (CAS No. 2680536-76-7)

3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride (CAS No. 2680536-76-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclobutyl and pyridinyl moieties, is often explored for its potential applications in drug discovery and development. Its molecular structure, which includes a propan-1-amine backbone, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting central nervous system (CNS) disorders and other metabolic conditions.

The growing interest in 3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride is driven by its potential to address unmet medical needs. For instance, its pyridine ring is a common feature in many FDA-approved drugs, highlighting its pharmacological relevance. Recent studies have focused on its bioavailability and binding affinity to specific receptors, which are critical factors in drug efficacy. Additionally, the compound's dihydrochloride salt form enhances its solubility, making it more suitable for formulation development. These properties align with current trends in precision medicine and personalized therapeutics, where researchers seek compounds with optimized pharmacokinetic profiles.

From a synthetic chemistry perspective, 3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride offers several advantages. Its cyclobutyl group introduces conformational rigidity, which can improve target selectivity—a key consideration in modern drug design. This attribute is particularly valuable in the development of small-molecule inhibitors for enzymes and receptors involved in disease pathways. Moreover, the compound's amine functionality allows for further derivatization, enabling the creation of diverse analogs with tailored biological activities. Such flexibility is highly sought after in high-throughput screening campaigns and structure-activity relationship (SAR) studies.

The commercial and research demand for 3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride is reflected in its frequent appearance in scientific literature and patent filings. Companies specializing in contract research organizations (CROs) and custom synthesis services often list this compound as part of their catalog, catering to pharmaceutical and biotechnology clients. Its CAS No. 2680536-76-7 serves as a unique identifier, ensuring accurate referencing in regulatory submissions and intellectual property documentation. As the industry shifts toward fragment-based drug discovery, compounds like this are becoming indispensable tools for medicinal chemists.

In conclusion, 3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride represents a promising candidate for advancing drug discovery efforts. Its structural features, combined with its physicochemical properties, make it a valuable asset in the quest for innovative therapies. Whether used as a research chemical or a precursor for more complex molecules, this compound exemplifies the intersection of chemistry and biology in modern science. As interest in targeted therapies and biomarker-driven approaches grows, its relevance is likely to increase, solidifying its place in the pharmaceutical landscape.